Cas no 69688-15-9 ((5b)-4,5-Dihydro Medroxy Progesterone 17-Acetate)

• Product Name: (5b)-4,5-Dihydro Medroxy Progesterone 17-Acetate
• CAS No: 69688-15-9
• MF: C₂₄H₃₆O₄
• MW: 388.540247917175
• CID: 1061089
• PubChem ID: 22295786
• Update Time: 2025-10-30

(5b)-4,5-Dihydro Medroxy Progesterone 17-Acetate Chemical and Physical Properties

Names and Identifiers

• (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate
• [(5S,6S,8R,9S,10S,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 4,5-Dihydro-6alpha-methyl-17alpha-hydroxyprogesterone acetate
• 4,5-Dihydromedroxyprogesterone acetate
• 6alpha-Methyl-3,20-dioxo-5beta-pregnan-17alpha-yl acetate
• 6alpha-Methyl-3,20-dioxo-5beta-pregnan-17-yl Acetate (4,5beta-Dihydromedroxyprogesterone Acetate)
• 4,5-DIHYDRO-6.ALPHA.-METHYL-17.ALPHA.-HYDROXYPROGESTERONE ACETATE
• 6.ALPHA.-METHYL-3,20-DIOXO-5.BETA.-PREGNAN-17-YL ACETATE [WHO-IP]
• MEDROXYPROGESTERONE ACETATE IMPURITY F [WHO-IP]
• 30R4R25OEY
• Medroxyprogesterone acetate specified impurity F [EP]
• (5
• (5S,6S,8R,9S,10S,13S,14S,17R)-17-Acetyl-6,10,13-trimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• 69688-15-9
• UNII-30R4R25OEY
• A)-4,5-Dihydro Medroxy Progesterone 17-Acetate
• 4,5.BETA.-DIHYDROMEDROXYPROGESTERONE ACETATE [WHO-IP]
• Pregnane-3,20-dione, 17-(acetyloxy)-6-methyl-, (5beta,6alpha)-
• 17-(Acetyloxy)-6alpha-methyl-5beta-pregnane-3,20-dione
• 6.ALPHA.-METHYL-3,20-DIOXO-5.BETA.-PREGNAN-17.ALPHA.-YL ACETATE
• (5beta)-4,5-Dihydro Medroxy Progesterone 17-Acetate
• Pregnane-3,20-dione, 17-(acetyloxy)-6-methyl-, (5.beta.,6.alpha.)-
• (5b)-4,5-Dihydro Medroxy Progesterone 17-Acetate
• Q27255976
• MEDROXYPROGESTERONE ACETATE IMPURITY F [EP IMPURITY]

• Inchi： 1S/C24H36O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h14,18-21H,6-13H2,1-5H3/t14-,18+,19-,20-,21-,22+,23-,24-/m0/s1
• InChI Key： WUGYQVQMQZFLHU-ACWFTSFSSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@H]3[C@@H](C)C[C@@H]21)=O

Computed Properties

• Exact Mass: 388.26100
• Monoisotopic Mass: 388.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 183-185°C
• Boiling Point: 480.4±45.0 °C at 760 mmHg
• Flash Point: 205.4±28.8 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 60.44000
• LogP: 4.73510
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(5b)-4,5-Dihydro Medroxy Progesterone 17-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5b)-4,5-Dihydro Medroxy Progesterone 17-Acetate

Introduction to (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate (CAS No. 69688-15-9)

(5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate, with the CAS number 69688-15-9, is a significant compound in the field of pharmaceutical chemistry and endocrinology. This compound belongs to the class of progestins, which are synthetic or naturally occurring hormones that play a crucial role in the regulation of the female reproductive system. The structure of this molecule incorporates modifications that enhance its biological activity, making it a subject of extensive research and development in the pharmaceutical industry.

The chemical name (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate provides detailed insights into its molecular structure. The prefix (5β) indicates the stereochemistry of the molecule at the 5-position, which is a critical factor in determining its biological activity. The presence of 4,5-Dihydro suggests that the double bond between carbon atoms 4 and 5 has been reduced, altering the electronic properties of the molecule. This modification can significantly influence how the compound interacts with biological targets, such as receptors.

The suffix 17-Acetate denotes the presence of an acetyl group at the 17th carbon position of the progesterone backbone. This esterification enhances the stability and solubility of the compound, making it more suitable for pharmaceutical formulations. The combination of these structural features makes (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in developing novel progestins with improved efficacy and reduced side effects. Research has shown that modifications to the progesterone molecule can significantly alter its biological profile. For instance, studies have demonstrated that reducing the double bond between carbons 4 and 5 can enhance binding affinity to specific receptors, leading to more potent hormonal effects.

One of the most compelling areas of research involving (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate is its potential use in reproductive health. Progestins are widely used in contraceptives and hormone replacement therapies due to their ability to regulate menstrual cycles and maintain pregnancy. The unique structural features of this compound make it an attractive candidate for developing new formulations that offer better control over hormonal levels.

Furthermore, (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate has shown promise in treating conditions related to hormonal imbalances. For example, studies have indicated that this compound may be effective in managing endometriosis and uterine fibroids, which are often caused by dysregulation of progesterone levels. The enhanced stability and solubility provided by the acetyl group at the 17th carbon position make it easier to formulate into effective drug delivery systems.

The pharmacokinetic properties of (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate have also been extensively studied. Research has shown that this compound exhibits a favorable pharmacokinetic profile, with moderate bioavailability and a prolonged half-life. These characteristics make it suitable for once-daily dosing regimens, improving patient compliance and convenience.

In addition to its therapeutic applications, (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate has been explored for its potential role in cancer research. Progestins have been found to influence cell proliferation and differentiation in various types of cancer cells. By modulating hormonal signaling pathways, this compound may help inhibit tumor growth or induce apoptosis in cancer cells. While further research is needed to fully understand its mechanisms of action, these findings suggest that (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate could be a valuable tool in oncology.

The synthesis of (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate is another area where significant advancements have been made. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield. These improvements have not only facilitated research studies but also paved the way for large-scale production for clinical use.

The regulatory landscape for progestins like (5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate is stringent but well-established. Regulatory agencies require extensive preclinical and clinical data to ensure safety and efficacy before approving new progestin-based therapies. However, as research continues to uncover new applications for this class of compounds, it is likely that additional progestins will gain regulatory approval in coming years.

In conclusion,((5β)-4,5-Dihydro Medroxy Progesterone 17-Acetate) CAS No.69688-15-9, represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it a versatile compound with potential applications in reproductive health,hormonal therapy,cancer research,and beyond.Further research is warranted to fully explore its capabilities and develop new treatments based on this promising molecule.